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Compound of Interest

Compound Name: Glycidyl acrylate

Cat. No.: B085915 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

Glycidyl acrylate is a reactive chemical that presents multiple hazards, including high acute

toxicity, flammability, and the potential for rapid, uncontrolled polymerization. Proper handling

and disposal are critical to ensure the safety of laboratory personnel and to prevent

environmental contamination. This guide provides step-by-step procedures for the safe

disposal of glycidyl acrylate waste.

Immediate Safety and Handling Precautions
Before handling glycidyl acrylate, it is imperative to consult the Safety Data Sheet (SDS) and

be fully aware of the associated risks.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling glycidyl
acrylate, including:

Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene) are essential. It is recommended

to double-glove.

Eye Protection: Chemical safety goggles and a face shield are required.

Lab Coat: A flame-resistant lab coat should be worn.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b085915?utm_src=pdf-interest
https://www.benchchem.com/product/b085915?utm_src=pdf-body
https://www.benchchem.com/product/b085915?utm_src=pdf-body
https://www.benchchem.com/product/b085915?utm_src=pdf-body
https://www.benchchem.com/product/b085915?utm_src=pdf-body
https://www.benchchem.com/product/b085915?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume

hood. If there is a risk of inhalation, a respirator may be necessary.

Storage: Store glycidyl acrylate in a cool, dry, well-ventilated area away from heat, sparks,

and open flames. It should be kept separate from incompatible materials such as strong

oxidizing agents, acids, and bases.

Operational Plan for Glycidyl Acrylate Waste
Disposal
The primary and most critical step in the disposal of glycidyl acrylate is to treat it as

hazardous waste and engage a licensed professional waste disposal service. Do not attempt to

dispose of glycidyl acrylate down the drain or in regular trash.

Step-by-Step Disposal Procedure:

Segregation: At the point of generation, segregate glycidyl acrylate waste from all other

waste streams. This includes unused product, contaminated materials, and empty

containers.

Waste Collection:

Liquid Waste: Collect liquid glycidyl acrylate waste in a dedicated, properly labeled, and

sealed container. The container must be compatible with glycidyl acrylate and clearly

marked as "Hazardous Waste: Glycidyl Acrylate."

Solid Waste: Any materials contaminated with glycidyl acrylate, such as absorbent pads,

gloves, and disposable labware, should be collected in a separate, sealed, and clearly

labeled hazardous waste container.

Container Management:

Ensure that waste containers are kept closed at all times, except when adding waste.

Store waste containers in a designated satellite accumulation area that is secure and

away from general laboratory traffic.
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Arrange for Professional Disposal: Contact your institution's Environmental Health and

Safety (EHS) department or a licensed hazardous waste disposal company to arrange for

the pickup and disposal of the waste.[1][2][3][4][5] Adhere to all local, state, and federal

regulations for hazardous waste disposal.[2][3]

Spill Management
In the event of a glycidyl acrylate spill, immediate action is required to contain and clean up

the material safely.

Spill Response Protocol:

Evacuate and Alert: Evacuate all non-essential personnel from the immediate area and alert

your colleagues and supervisor.

Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within

it.

Personal Protection: Before attempting cleanup, don the appropriate PPE as described

above.

Containment and Absorption: For small spills, use an inert absorbent material, such as

vermiculite, sand, or a commercial spill absorbent, to contain and soak up the liquid.[6]

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a designated hazardous waste container.

Decontamination: Decontaminate the spill area with a suitable solvent (e.g., alcohol),

followed by a thorough washing with soap and water.[6] Collect all decontamination materials

as hazardous waste.

Disposal: Seal and label the hazardous waste container and arrange for its disposal through

a licensed professional service.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data related to the

hazards and physical properties of glycidyl acrylate.
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Property Value Citation(s)

CAS Number 106-90-1 [3]

Molecular Formula C₆H₈O₃ [4]

Molecular Weight 128.13 g/mol [4]

Flash Point 60 °C (140 °F) [4]

Boiling Point 65 °C (149 °F) at 5 mmHg [4]

Acute Oral Toxicity (LD50, Rat) 150 mg/kg [2]

Acute Dermal Toxicity (LD50,

Rabbit)
63 mg/kg [2]

Experimental Protocols for Deactivation (For
Informational Purposes Only)
Disclaimer: The following information is provided for educational purposes to illustrate the

chemical reactivity of glycidyl acrylate. These are not validated laboratory procedures for

waste disposal. Attempting to neutralize or deactivate chemical waste without a thoroughly

vetted and approved protocol from your institution's safety officer is dangerous.

Glycidyl acrylate's reactivity is due to its two functional groups: the acrylate group and the

epoxide group. A theoretical deactivation process would need to address both.

Epoxide Ring Opening: The epoxide ring is susceptible to nucleophilic attack. Reagents such

as amines, thiols, or even water (under acidic or basic conditions) can open the ring,

converting the epoxide to a diol or other less reactive functional groups. For example,

hydrolysis can convert the epoxide to a diol.

Acrylate Polymerization: The acrylate group can undergo polymerization. While this can

render the monomer non-volatile, the polymerization of glycidyl acrylate can be vigorous

and exothermic, posing a significant hazard if not properly controlled.

Given the complexity and potential hazards of these reactions, in-lab chemical deactivation of

glycidyl acrylate waste is not recommended. The safest and most compliant method of
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disposal is through a professional hazardous waste management service.

Logical Workflow for Glycidyl Acrylate Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of glycidyl acrylate.
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Caption: Logical workflow for the safe handling and disposal of glycidyl acrylate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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